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N-[4-(4-Morpholinyl)phenyl]-N'-(3,4,5-triethoxybenzoyl)thiourea N-[4-(4-Morpholinyl)phenyl]-N'-(3,4,5-triethoxybenzoyl)thiourea
Brand Name: Vulcanchem
CAS No.: 428484-54-2
VCID: VC0462221
InChI: InChI=1S/C24H31N3O5S/c1-4-30-20-15-17(16-21(31-5-2)22(20)32-6-3)23(28)26-24(33)25-18-7-9-19(10-8-18)27-11-13-29-14-12-27/h7-10,15-16H,4-6,11-14H2,1-3H3,(H2,25,26,28,33)
SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=CC=C(C=C2)N3CCOCC3
Molecular Formula: C24H31N3O5S
Molecular Weight: 473.6g/mol

N-[4-(4-Morpholinyl)phenyl]-N'-(3,4,5-triethoxybenzoyl)thiourea

CAS No.: 428484-54-2

Main Products

VCID: VC0462221

Molecular Formula: C24H31N3O5S

Molecular Weight: 473.6g/mol

N-[4-(4-Morpholinyl)phenyl]-N'-(3,4,5-triethoxybenzoyl)thiourea - 428484-54-2

CAS No. 428484-54-2
Product Name N-[4-(4-Morpholinyl)phenyl]-N'-(3,4,5-triethoxybenzoyl)thiourea
Molecular Formula C24H31N3O5S
Molecular Weight 473.6g/mol
IUPAC Name 3,4,5-triethoxy-N-[(4-morpholin-4-ylphenyl)carbamothioyl]benzamide
Standard InChI InChI=1S/C24H31N3O5S/c1-4-30-20-15-17(16-21(31-5-2)22(20)32-6-3)23(28)26-24(33)25-18-7-9-19(10-8-18)27-11-13-29-14-12-27/h7-10,15-16H,4-6,11-14H2,1-3H3,(H2,25,26,28,33)
Standard InChIKey VQKNFIRYXBVYLO-UHFFFAOYSA-N
SMILES CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=CC=C(C=C2)N3CCOCC3
Canonical SMILES CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=CC=C(C=C2)N3CCOCC3
PubChem Compound 2899769
Last Modified Nov 11 2021
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